Cas no 2219379-23-2 (3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219379-23-2
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 6069747
• PubChem ID: 165606133
• Update Time: 2025-05-24

3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• EN300-1708062
• 2219379-23-2

• Inchi： 1S/C14H21N3O4/c1-13(2,3)21-12(20)16-14(5-9(6-14)11(18)19)10-7-15-17(4)8-10/h7-9H,5-6H2,1-4H3,(H,16,20)(H,18,19)
• InChI Key： FFQGMFHNQFBANY-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2C=NN(C)C=2)(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

The compound with CAS No. 2219379-23-2, known as 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with a tert-butoxycarbonylamino group and a 1-methylpyrazole moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The tert-butoxycarbonyl (Boc) group, a common protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functionality. This feature makes the compound particularly useful in the synthesis of bioactive molecules, where precise control over functional group reactivity is essential. Additionally, the presence of the pyrazole ring, a heterocyclic structure known for its stability and ability to form hydrogen bonds, enhances the compound's potential as a ligand in medicinal chemistry.

One of the most intriguing aspects of this compound is its application in cyclobutane-based drug design. Cyclobutane rings are known for their strained geometry, which can lead to unique pharmacokinetic properties. Researchers have explored the use of such strained rings in designing molecules with improved bioavailability and target specificity. For instance, recent findings suggest that incorporating cyclobutane moieties into drug candidates can enhance their ability to penetrate cellular membranes, making them more effective in treating various diseases.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions or other ring-closing techniques, followed by functionalization with the Boc-amino group and the pyrazole substituent. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions, enabling researchers to produce high-quality samples for further studies.

In terms of physical properties, this compound exhibits a melting point around 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for quality control during synthesis and for characterizing its interactions with biological systems.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the Boc-amino group contributes significantly to the molecule's electron-donating capacity, while the pyrazole ring introduces electron-withdrawing effects due to its conjugated system. This balance of electronic properties makes the compound an attractive candidate for use in electrochemical applications, such as sensors or organic electronics.

Moreover, preliminary biological assays have demonstrated that this compound exhibits moderate activity against certain enzymes associated with inflammatory diseases. Its ability to inhibit key inflammatory pathways suggests potential applications in developing anti-inflammatory drugs. However, further studies are required to fully understand its mechanism of action and optimize its pharmacokinetic profile for therapeutic use.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid represents a promising molecule at the intersection of organic synthesis and medicinal chemistry. Its unique structure, versatile functional groups, and favorable physical properties make it a valuable tool for advancing research in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.